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Compound of Interest

Compound Name:
6-bromo-8-methoxy-2H-

chromene-3-carboxylic acid

Cat. No.: B1340868 Get Quote

Proper Disposal of 6-bromo-8-methoxy-2H-
chromene-3-carboxylic Acid
The proper disposal of 6-bromo-8-methoxy-2H-chromene-3-carboxylic acid (CAS No.

885271-13-6) is critical for ensuring laboratory safety and environmental protection.[1] As a

halogenated organic carboxylic acid, this compound must be treated as hazardous waste and

must not be disposed of in standard trash or down the drain.[1][2][3][4] Adherence to

institutional and local regulations is mandatory. The following guide provides a comprehensive,

step-by-step protocol for its safe handling and disposal.

Chemical and Hazard Summary
While a specific Safety Data Sheet (SDS) detailing disposal was not found, the compound's

classification as a brominated (halogenated) organic acid dictates its handling as regulated

hazardous waste.[2][3] General guidelines for this class of chemicals emphasize segregation

and professional disposal.
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Property Data Source

Chemical Name
6-bromo-8-methoxy-2H-

chromene-3-carboxylic acid
[5][6]

CAS Number 885271-13-6 [5][6]

Molecular Formula C₁₁H₉BrO₄ [5]

Waste Classification Halogenated Organic Waste [2][3][7]

Primary Disposal Path
Licensed Hazardous Waste

Incineration
[3]

Prohibited Disposal
Drain or regular trash disposal

is strictly forbidden.
[1][8]

Disclaimer:This guide is based on general best practices for halogenated organic compounds.

Always consult the official Safety Data Sheet (SDS) provided by your supplier and contact your

institution's Environmental Health & Safety (EHS) department for specific procedures and

regulatory requirements in your location.

Step-by-Step Disposal Protocol
This protocol outlines the procedure for collecting and disposing of waste containing 6-bromo-
8-methoxy-2H-chromene-3-carboxylic acid.

Step 1: Personal Protective Equipment (PPE)
Before handling the chemical or its waste, ensure you are wearing appropriate PPE.

Eye Protection: Chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A fully buttoned laboratory coat.

Step 2: Waste Segregation and Collection
Proper segregation is the most critical step to ensure safety and cost-effective disposal.
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Designate a Waste Stream: This compound must be disposed of as Halogenated Organic

Waste.[3]

Select a Container: Use a designated, leak-proof waste container that is compatible with the

chemical. Polyethylene containers are often used for halogenated solvents.[8] The container

must have a secure, screw-on cap.[7][9]

Avoid Mixing:Do not mix this waste with non-halogenated organic waste, strong acids,

bases, oxidizers, or heavy metal waste.[2][3][10] Commingling incompatible waste streams

can lead to dangerous reactions and complicates the disposal process.[9]

Step 3: Labeling the Waste Container
Proper labeling is a regulatory requirement and essential for safety.

Initial Labeling: Affix a "Hazardous Waste" label to the container before adding the first drop

of waste.[7]

Detail Contents: Clearly write the full chemical name, "6-bromo-8-methoxy-2H-chromene-
3-carboxylic acid," and list any other solvents or chemicals present with their approximate

percentages.[3][10] Do not use abbreviations or chemical formulas.[7]

Identify Hazards: Check the applicable hazard boxes on the label (e.g., Toxic, Irritant).

Step 4: Accumulation and Storage
Store the waste container safely in the laboratory pending pickup.

Keep Closed: The waste container must be kept tightly sealed at all times, except when

actively adding waste.[2][7][9]

Storage Location: Store the container in a designated Satellite Accumulation Area (SAA).[2]

This area should be in a cool, well-ventilated location, away from ignition sources, and within

secondary containment to contain potential leaks.[8][9]

Visibility: Ensure the hazardous waste label is always clearly visible.[2]

Step 5: Arranging for Final Disposal
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Laboratory personnel are responsible for waste up to the point of collection.

Monitor Fill Level: Do not overfill the container. A common practice is to request pickup when

it is three-quarters full.[2]

Request Pickup: Contact your institution's Environmental Health & Safety (EHS) department

or the equivalent office to schedule a waste pickup.[2] Follow their specific procedures for

completing online request forms or other documentation.

Handover: Transfer the waste to authorized personnel for final disposal, which is typically

high-temperature incineration for halogenated compounds.[3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 6-
bromo-8-methoxy-2H-chromene-3-carboxylic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/product/b1340868?utm_src=pdf-body
https://www.benchchem.com/product/b1340868?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Assessment

Collection & Segregation

Storage & Disposal

Waste Generated:
6-bromo-8-methoxy-2H-chromene-

3-carboxylic acid
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Caption: Decision workflow for the disposal of 6-bromo-8-methoxy-2H-chromene-3-
carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1340868?utm_src=pdf-body
https://www.benchchem.com/product/b1340868?utm_src=pdf-body
https://www.benchchem.com/product/b1340868?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Proper_Disposal_of_Quinoline_2_Carboxylic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.chemimpex.com/products/19190
https://www.echemi.com/products/pd180713165562-6-bromo-8-methoxy-2h-chromene-3-carboxylic-acid.html
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ehs.cornell.edu/book/export/html/1312
https://www.benchchem.com/product/b1340868#6-bromo-8-methoxy-2h-chromene-3-carboxylic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1340868#6-bromo-8-methoxy-2h-chromene-3-carboxylic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1340868#6-bromo-8-methoxy-2h-chromene-3-carboxylic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1340868#6-bromo-8-methoxy-2h-chromene-3-carboxylic-acid-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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